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Compound of Interest

Compound Name: IT-143B

Cat. No.: B1241077

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential, immediate safety and logistical
information for the proper disposal of IT-143B, a piericidin-class antibiotic isolated from
Streptomyces sp. Adherence to these procedures is critical for minimizing risks and maintaining
a safe research environment.

Understanding IT-143B: Key Data

A thorough understanding of the physicochemical properties of IT-143B is the first step toward
safe handling and disposal. The following table summarizes key quantitative data for this

compound.
Property Value
Molecular Formula C28H41NOA4[1]
Molecular Weight 455.63 g/mol [1]
Purity >95% by HPLC[1]
Long-Term Storage -20°C[1]
Solubility Soluble in ethanol, methanol, DMF, or DMSO[1]
CAS Number 183485-34-9
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Experimental Protocol: Step-by-Step Disposal of IT-
143B

The following protocol outlines the detailed methodology for the safe disposal of IT-143B. This
procedure is designed to mitigate risks associated with handling potent antibiotics and to
ensure compliance with general laboratory safety standards.

It is imperative to consult and adhere to your institution's specific environmental health and
safety (EHS) guidelines, as regulations may vary.

1. Personal Protective Equipment (PPE) and Engineering Controls:

o Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant
gloves (nitrile or neoprene recommended).

e Conduct all handling and disposal procedures within a certified chemical fume hood to
prevent inhalation of any aerosols or dust.

2. Waste Categorization and Segregation:

o Treat all IT-143B waste, including pure compound, stock solutions, and contaminated
labware, as hazardous chemical waste.[2]

e Do not mix IT-143B waste with other waste streams unless explicitly permitted by your
institution's EHS office.

3. Preparing for Disposal:

¢ Solid Waste (Pure Compound, Contaminated Labware):

o Carefully collect all solid waste in a designated, leak-proof, and clearly labeled hazardous
waste container.

e The container should be compatible with the solvents used with IT-143B (e.g., high-density
polyethylene).

e Liquid Waste (Stock Solutions, Used Media):

o Collect all liquid waste containing IT-143B in a dedicated, sealed, and shatter-resistant
container.

e Given its solubility, ensure the container is appropriate for organic solvents such as ethanaol,
methanol, DMF, or DMSO.[1]

e Do not autoclave liquid waste containing IT-143B, as this may not effectively degrade the
antibiotic and could lead to environmental contamination.[2]
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4. Labeling and Storage:

o Clearly label the hazardous waste container with "Hazardous Waste," the full chemical name
"IT-143B," and any associated hazards (e.g., "Toxic," "Bioactive").

» Store the sealed waste container in a designated, secure, and well-ventilated secondary
containment area, away from incompatible chemicals.

5. Arranging for Final Disposal:

o Contact your institution's EHS office or designated hazardous waste management provider
to schedule a pickup.

» Provide them with a complete and accurate description of the waste, including the chemical
name and quantity.

» Follow all institutional and regulatory procedures for the transfer and documentation of the
hazardous waste.

IT-143B Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of IT-143B, from
initial handling to final removal by authorized personnel.
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Caption: Workflow for the safe disposal of IT-143B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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